N-(3-nitrophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
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Description
N-(3-nitrophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide is a useful research compound. Its molecular formula is C16H13N3O4S and its molecular weight is 343.4g/mol. The purity is usually 95%.
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Scientific Research Applications
The chemical compound N-(3-nitrophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide does not directly appear in the literature under research or review articles in the context provided. However, exploring related compounds and their applications can offer insights into potential research areas where such a compound might be relevant, such as advanced oxidation processes, environmental pollutant degradation, pharmacological actions, and molecular pathogenesis studies. Below, we explore several scientific applications of related compounds that could inform the potential uses of this compound.
Advanced Oxidation Processes for Environmental Remediation
Compounds similar to this compound might find applications in environmental remediation, particularly through advanced oxidation processes (AOPs). AOPs are used to degrade persistent organic pollutants in water. For instance, acetaminophen, a common pharmaceutical, undergoes degradation through AOPs, producing by-products such as acetamide, oxalic acid, and hydroquinone, which have been studied for their environmental impacts and biotoxicity (Qutob et al., 2022).
Molecular Pathogenesis and Therapeutic Options
The pathogenesis of diseases like acetaminophen-induced liver injury (AILI) and their therapeutic options are critical areas of research. Understanding the molecular mechanisms involved in AILI, including the role of specific metabolites and the therapeutic potential of compounds like N-acetylcysteine, could inform similar studies on related compounds (Cai et al., 2022).
Chemical and Biological Behavior of Analogues
The synthesis and evaluation of chemical analogues of known carcinogens, such as benzidine and 4-aminobiphenyl, can provide insights into the carcinogenic potential of structurally similar compounds. Studies on thiophene analogues, for example, have explored their potential carcinogenicity through in vitro assays, which could be relevant for assessing the safety of this compound (Ashby et al., 1978).
Properties
IUPAC Name |
N-(3-nitrophenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O4S/c20-15(17-10-4-3-5-11(8-10)19(22)23)9-14-16(21)18-12-6-1-2-7-13(12)24-14/h1-8,14H,9H2,(H,17,20)(H,18,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPKLKLKYTLZZNQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=O)C(S2)CC(=O)NC3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.